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Compound of Interest

Compound Name: 3-Ethynylaniline

Cat. No.: B136080 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: 3-Ethynylaniline is a versatile bifunctional molecule widely used as a building block

in the synthesis of pharmaceuticals, high-performance polymers, and advanced materials.[1][2]

Its unique structure, containing both a reactive amine and a terminal alkyne, makes it

invaluable in applications ranging from cancer drug synthesis to aerospace materials.[2][3][4]

However, its chemical properties also present significant health and safety hazards. This guide

provides a comprehensive overview of the safety precautions, handling procedures, and

emergency responses required when working with 3-Ethynylaniline to ensure a safe

laboratory environment.

Hazard Identification and Classification
3-Ethynylaniline is classified as a hazardous substance and requires careful handling.[5] It is

a flammable liquid and vapor, causes serious skin and eye irritation, and may lead to

respiratory irritation.[6][7] Ingestion and skin contact are particularly harmful, with the potential

for systemic effects.[5][6]

GHS Classification
The Globally Harmonized System (GHS) classification for 3-Ethynylaniline is summarized

below.
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapour.[7][8]

Skin Irritation 2
H315: Causes skin irritation.[7]

[8]

Eye Irritation 2
H319: Causes serious eye

irritation.[7][8]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[7][8]

Signal Word: Warning[3][7]

Primary Health Hazards
Methemoglobinemia: A significant toxicological concern with aromatic amines like 3-
Ethynylaniline is the potential to induce methemoglobinemia.[9][10] This condition results

from the oxidation of ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺), rendering it

unable to transport oxygen.[11] This can lead to cyanosis (a blueish discoloration of the

skin), headache, dizziness, fatigue, and, at high concentrations, respiratory distress,

collapse, and even death.[12]

Skin and Eye Irritation: Direct contact can cause serious irritation and inflammation to the

skin and eyes.[9][10] Pre-existing conditions like dermatitis may be exacerbated.[10]

Skin Sensitization: The compound may cause skin sensitization, where subsequent low-level

exposure can trigger an allergic rash.[5][9]

Inhalation: Vapors may irritate the respiratory system.[7] At high concentrations, inhalation

can lead to central nervous system (CNS) depression.[5]

Ingestion: Accidental ingestion is considered harmful.[9] Animal studies suggest that

ingestion of less than 150 grams could be fatal or cause significant health damage.[10]

Physicochemical and Toxicological Properties
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Understanding the physical, chemical, and toxicological properties of 3-Ethynylaniline is

fundamental to its safe handling.

Physicochemical Data
Property Value

CAS Number 54060-30-9[7][13]

Molecular Formula C₈H₇N[7][13]

Molecular Weight 117.15 g/mol [7][13]

Appearance Clear yellowish to brown liquid[13][14]

Boiling Point 240.5 °C at 760 mmHg[13]

Flash Point 59 °C (138.2 °F) - closed cup[7][13]

Density 1.05 g/cm³[13]

Solubility

Insoluble in water.[13] Slightly soluble in

Acetonitrile, Chloroform, DMSO, Ethyl Acetate.

[13]

Toxicological Data
Specific quantitative toxicity data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%), for 3-Ethynylaniline is not currently available in published literature.[15]

Similarly, official Occupational Exposure Limits (OELs), such as Permissible Exposure Limits

(PEL) or Threshold Limit Values (TLV), have not been established.[12][14][15] The absence of

this data necessitates the adoption of stringent control measures to minimize all routes of

exposure.

Mechanism of Toxicity: Methemoglobin Formation
The primary systemic toxicity of 3-Ethynylaniline, like other aromatic amines, involves a multi-

step bioactivation process that leads to methemoglobinemia.[16] This pathway highlights the

importance of preventing absorption into the bloodstream.
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Mechanism of Aromatic Amine-Induced Methemoglobinemia.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach combining engineering controls and appropriate PPE is essential for

minimizing exposure.

Engineering Controls
Ventilation: All handling of 3-Ethynylaniline, including weighing, transferring, and use in

reactions, must be conducted in a certified chemical fume hood to prevent inhalation of

vapors.[11] Ventilation equipment should be explosion-resistant.[9]

Isolation: Use of a glove box for handling larger quantities or for procedures with a high risk

of aerosolization is recommended.
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Static Control: The compound is flammable and its vapors can form explosive mixtures with

air.[5] All containers and receiving equipment must be grounded and bonded to prevent static

discharge.[15][17]

Personal Protective Equipment (PPE)
The following table outlines the minimum required PPE for handling 3-Ethynylaniline.

Body Part PPE Specification Rationale

Eyes/Face

Tightly fitting safety goggles

with side-shields or a full-face

shield.[5][17]

Protects against splashes and

vapors that cause severe eye

irritation.[17]

Skin/Hands

Chemical-resistant gloves

(e.g., PVC, Neoprene).[5][9]

Inspect gloves before use.[17]

Prevents skin contact, which

causes irritation and

absorption.[17]

Body

Fire/flame resistant and

impervious lab coat or clothing.

[5][17] A PVC apron is also

recommended.[5]

Protects against splashes and

minimizes skin contact.[17]

Respiratory

A NIOSH-approved respirator

with a suitable filter (e.g., Type

ABEK) is required if ventilation

is inadequate, exposure limits

are exceeded, or irritation is

experienced.[5][8]

Prevents inhalation of irritating

and potentially toxic vapors.[5]

Experimental Protocols and Handling Procedures
Adherence to strict protocols is critical for safety. The following sections provide synthesized

guidelines based on established safety data.

General Handling Protocol
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Start: Prepare for Handling

1. Verify Fume Hood
Functionality

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Ground & Bond All
Conductive Equipment

4. Perform Work in Fume Hood
(Use non-sparking tools)

5. Tightly Close Container
After Use

6. Decontaminate Work Area
& Dispose of Waste

7. Remove PPE Carefully
(Avoid skin contact)

8. Wash Hands Thoroughly

End: Procedure Complete
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Workflow for the Safe Handling of 3-Ethynylaniline.
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Preparation: Before handling, ensure a chemical fume hood is operational and an

emergency eyewash station and safety shower are accessible.[6]

Grounding: To prevent fires caused by electrostatic discharge, ground and bond all

containers and transfer equipment.[17]

Tools: Use only non-sparking tools for all operations.[17]

Personal Contact: Avoid all personal contact, including inhalation of vapors and contact with

skin and eyes.[9] Do not allow clothing wet with the material to remain in contact with skin.[9]

Container Handling: Keep the container tightly closed when not in use.[12] Do not cut, weld,

drill, or perform similar operations on or near containers, even empty ones, as they may

contain explosive residues.[9]

Storage Conditions
Proper storage is crucial to maintain chemical stability and prevent hazardous situations.

Parameter Requirement

Temperature
Store in a cool place.[15] Recommended

storage temperature is 2-8°C.[7][11]

Atmosphere Store in a dry, well-ventilated area.[15][17]

Container Keep container tightly closed.[15][17]

Incompatibilities
Store away from oxidizing agents, acids, acid

chlorides, and acid anhydrides.[9][12]

Location

Store in an approved flammables area.[9] Do

not store in pits, basements, or areas where

vapors may be trapped.[9]

Note on Stability: The presence of the ethyne (acetylene) group can confer explosive instability.

[9] Long-term storage, especially at elevated temperatures or with exposure to air and light,

may result in polymerization and solidification, which can be exothermic.[9][11]
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Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate harm.

Accidental Release Measures (Spills)
A spill of 3-Ethynylaniline must be treated as a hazardous event.
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Spill Occurs

1. Evacuate Area
(Move upwind)

2. Remove All
Ignition Sources

3. Ensure Adequate
Ventilation

4. Contain Spill with
Inert Material (Sand, Earth)

5. Collect into Labeled
Hazardous Waste Container

(Use non-sparking tools)

6. Clean Spill Area

7. Dispose of Waste
per Regulations

Click to download full resolution via product page

Emergency Response Protocol for a 3-Ethynylaniline Spill.
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Minor Spills: Remove all ignition sources and clean up the spill immediately using an inert

absorbent material (e.g., dry sand, earth).[9][12] Place the absorbed material into a suitable,

closed container for disposal.[12]

Major Spills: Evacuate all personnel from the area and move upwind.[9] Alert emergency

responders, informing them of the location and nature of the hazard.[9] Prevent the spill from

entering drains or waterways.[17]

First Aid Measures
In case of exposure, provide the following first aid immediately and seek medical attention.

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air.[17] If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration (do not use mouth-to-

mouth).[17] Seek immediate medical attention.

[5]

Skin Contact

Immediately remove all contaminated clothing,

including footwear.[9] Flush skin and hair with

running water and soap for at least 15 minutes.

[5][12] Seek medical attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[12] Remove contact

lenses if present and easy to do.[17] Continue

rinsing and seek medical attention.[5]

Ingestion

Do NOT induce vomiting.[12] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water.[12] Never give anything by mouth to an

unconscious person.[17] Call a poison control

center or doctor immediately.[5]
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Note to Physician: Exposure may induce methemoglobinemia.[9] Initial treatment should focus

on oxygen delivery and assisted ventilation if necessary.[9]

Fire-Fighting Measures
Aspect Procedure

Suitable Extinguishing Media
Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[17]

Unsuitable Media
Do not use a direct water jet, as it may spread

the fire.

Specific Hazards

Flammable liquid and vapor.[9] Vapors are

heavier than air and may travel to an ignition

source and flash back.[12] Combustion

produces toxic gases, including carbon oxides

(CO, CO₂) and nitrogen oxides (NOx).[9]

Protective Actions

Firefighters must wear full protective gear and a

self-contained breathing apparatus (SCBA).[12]

[17] Use water spray to keep fire-exposed

containers cool.[12]

Disposal Considerations
3-Ethynylaniline and any materials contaminated with it must be treated as hazardous waste.

Product: The material should be disposed of by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[15][17]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[15][17] Alternatively, puncture containers to prevent reuse before

disposal.[9]

Regulations: All waste disposal must be handled in accordance with local, state, and federal

regulations.[9] Do not discharge into sewer systems or contaminate water, foodstuffs, or

feed.[15][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b136080#safety-and-handling-precautions-for-3-
ethynylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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